Cas no 1935425-79-8 (3-(2,4-difluoro-5-methylphenyl)azetidin-3-ol)

• Product Name: 3-(2,4-difluoro-5-methylphenyl)azetidin-3-ol
• CAS No: 1935425-79-8
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• CID: 4632327
• Update Time: 2025-06-09

3-(2,4-difluoro-5-methylphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Difluoro-5-methylphenyl)azetidin-3-ol
• 3-(2,4-difluoro-5-methylphenyl)azetidin-3-ol

• Inchi： 1S/C10H11F2NO/c1-6-2-7(9(12)3-8(6)11)10(14)4-13-5-10/h2-3,13-14H,4-5H2,1H3
• InChI Key： DVBXYIMFFMOAQN-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC(C)=C(F)C=C2F)(O)C1

Additional information on 3-(2,4-difluoro-5-methylphenyl)azetidin-3-ol

Comprehensive Overview of 3-(2,4-difluoro-5-methylphenyl)azetidin-3-ol (CAS No. 1935425-79-8)

The compound 3-(2,4-difluoro-5-methylphenyl)azetidin-3-ol (CAS No. 1935425-79-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidin-3-ol core and 2,4-difluoro-5-methylphenyl substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 3-(2,4-difluoro-5-methylphenyl)azetidin-3-ol has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic profiles. The presence of fluorine atoms in the molecule is a key factor driving its utility, as fluorine incorporation often leads to increased binding affinity and reduced off-target effects.

From a synthetic perspective, 3-(2,4-difluoro-5-methylphenyl)azetidin-3-ol presents an interesting challenge for organic chemists. The construction of the azetidine ring requires precise control over reaction conditions to avoid side reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the need for scalable and cost-effective manufacturing processes. These innovations are critical for meeting the demands of both academic and industrial research.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, 3-(2,4-difluoro-5-methylphenyl)azetidin-3-ol is being investigated as a precursor for crop protection agents. Its structural motifs are known to interact with enzymes in pests, offering a pathway to develop environmentally friendly pesticides. This application is particularly relevant in the context of sustainable agriculture, where reducing the ecological footprint of chemical inputs is a top priority.

Analytical characterization of 3-(2,4-difluoro-5-methylphenyl)azetidin-3-ol involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, which are critical for ensuring reproducible results in downstream applications. The compound's CAS No. 1935425-79-8 serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory submissions.

One of the most frequently asked questions about 3-(2,4-difluoro-5-methylphenyl)azetidin-3-ol revolves around its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents like DMSO and methanol, while remaining stable at room temperature when stored under inert conditions. These properties make it suitable for a wide range of experimental setups, from high-throughput screening to long-term storage.

The growing interest in small-molecule modulators has further highlighted the importance of compounds like 3-(2,4-difluoro-5-methylphenyl)azetidin-3-ol. Its ability to serve as a versatile intermediate in the synthesis of more complex molecules underscores its value in drug discovery pipelines. As the pharmaceutical industry continues to explore targeted therapies, the demand for such structurally diverse building blocks is expected to rise.

In conclusion, 3-(2,4-difluoro-5-methylphenyl)azetidin-3-ol (CAS No. 1935425-79-8) represents a fascinating area of research with broad implications across multiple industries. Its unique chemical properties, coupled with its potential applications in drug development and agrochemical innovation, make it a compound worth watching. As scientific advancements continue to unfold, this molecule is poised to play a pivotal role in shaping the future of specialty chemicals.